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Compound of Interest

Compound Name: Regaloside C

Cat. No.: B047254

Essential Safety and Handling Guide for
Regaloside C

This guide provides critical safety and logistical information for handling Regaloside C in a
laboratory setting. Given that a comprehensive Safety Data Sheet (SDS) for Regaloside C is
not readily available, the following recommendations are based on information for the
structurally similar compound, Regaloside F, and general safety protocols for handling potent
cardiac glycosides. Researchers should always perform their own risk assessment and consult
with their institution's Environmental Health and Safety (EHS) department.

Personal Protective Equipment (PPE)

Due to its potential toxicity as a cardiac glycoside, a stringent PPE protocol is mandatory to
prevent exposure through inhalation, ingestion, or skin contact.[1]
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Protection Type

Required PPE

Specifications & Rationale

Eye Protection

Safety goggles with side-
shields

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile)

Double gloving is
recommended when handling

the pure compound.

Body Protection

Impervious laboratory coat or

gown

Provides a barrier against

spills and contamination.

Respiratory Protection

Suitable respirator (e.g., N95
or higher)

Essential when handling the
powdered form to prevent

inhalation.[2]

Foot Protection

Closed-toe shoes

Standard laboratory practice to
protect against spills and

falling objects.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Regaloside C and ensure

the safety of laboratory personnel.

Storage Conditions:

Storage ] .
Form Duration Additional Notes
Temperature
Keep container tightly
sealed in a cool, well-
Powder -20°C Long-term ]
ventilated area away
from direct sunlight.[3]
Use within one month
In Solvent -80°C Up to 6 months

if stored at -20°C.[4]

Handling Workflow:
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The following workflow is recommended for handling Regaloside C, particularly when
preparing solutions from its powdered form.

Designate a specific handling area (e.g., fume hood)

:

Assemble and don all required PPE

:

Gather all necessary materials and equipment

Preparation

v
Carefully weigh the powdered Regaloside C

:

Dissolve in an appropriate solvent (e.g., DMSO)

l

Aliquot for experimental use

Handling

Decontaminate all surfaces and equipment

Segregate and dispose of all waste properly

Remove PPE in the correct order

Wash hands thoroughly

Cleanup

Figure 1: Workflow for Handling Regaloside C
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Figure 1: Workflow for Handling Regaloside C
Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate action is critical.
Accidental Release:
o Evacuate personnel from the affected area.
o Ensure adequate ventilation.
o Wear full personal protective equipment.
e Prevent further leakage or spillage.
¢ Absorb solutions with an inert, liquid-binding material.
o Decontaminate surfaces by scrubbing with alcohol.
e Collect all contaminated materials for proper disposal.[3]

First Aid:
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Exposure Route Immediate Action

Immediately flush eyes with large amounts of

water, separating eyelids. Remove contact
Eye Contact ) .

lenses if present. Seek prompt medical

attention.[3]

Rinse skin thoroughly with water. Remove
Skin Contact contaminated clothing and shoes. Seek medical

attention.[3]

Move to fresh air. If breathing is difficult, provide

cardiopulmonary resuscitation (CPR) if trained.

Inhalation ] o
Avoid mouth-to-mouth resuscitation. Seek
immediate medical attention.[3]
) Wash out the mouth with water. DO NOT induce
Ingestion

vomiting. Seek immediate medical attention.[3]

Disposal Plan

All waste containing Regaloside C must be treated as hazardous chemical waste.
Waste Segregation and Disposal:

o Solid Waste: Collect all contaminated solid materials (e.g., pipette tips, tubes, gloves) in a

designated, clearly labeled hazardous waste container.

» Liquid Waste: Collect all solutions containing Regaloside C in a separate, leak-proof
hazardous waste container. Do not mix with other waste streams unless compatibility is
confirmed.[5][6]

o Empty Containers: "Empty" containers that held the powdered form should be triple-rinsed
with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid
waste.[7][8]

The following diagram outlines the decision-making process for the disposal of Regaloside C

waste.
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Waste Generated
Solid Waste?
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Hazardous Solid Waste Container

Triple Rinse with Solvent Yes

Collect Rinsate in Liquid Waste Deface Label & Dispose as Non-Hazardous

Hazardous Liquid Waste Container

Figure 2: Disposal Plan for Regaloside C Waste
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Figure 2: Disposal Plan for Regaloside C Waste

All hazardous waste must be disposed of through your institution's approved hazardous waste
collection program.[8] Ensure all waste containers are properly labeled and stored in a
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designated secondary containment area while awaiting pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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